Cas no 2228241-25-4 (1-(2,4,6-trifluorophenyl)propan-2-ol)

• Product Name: 1-(2,4,6-trifluorophenyl)propan-2-ol
• CAS No: 2228241-25-4
• MF: C₉H₉F₃O
• MW: 190.162373304367
• CID: 5897101
• PubChem ID: 165615203
• Update Time: 2025-08-03

1-(2,4,6-trifluorophenyl)propan-2-ol Chemical and Physical Properties

Names and Identifiers

• 1-(2,4,6-trifluorophenyl)propan-2-ol
• 2228241-25-4
• EN300-1802949

• Inchi： 1S/C9H9F3O/c1-5(13)2-7-8(11)3-6(10)4-9(7)12/h3-5,13H,2H2,1H3
• InChI Key： FISNEDUGTFJKFT-UHFFFAOYSA-N
• SMILES： FC1C=C(C=C(C=1CC(C)O)F)F

Computed Properties

• Exact Mass: 190.06054939g/mol
• Monoisotopic Mass: 190.06054939g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 13
• Rotatable Bond Count: 2
• Complexity: 153
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.2
• Topological Polar Surface Area: 20.2Ų

Additional information on 1-(2,4,6-trifluorophenyl)propan-2-ol

Introduction to 1-(2,4,6-trifluorophenyl)propan-2-ol (CAS No. 2228241-25-4)

1-(2,4,6-trifluorophenyl)propan-2-ol, identified by the chemical compound code CAS No. 2228241-25-4, is a fluorinated aromatic alcohol that has garnered significant attention in the field of pharmaceutical chemistry and organic synthesis. This compound, characterized by its unique structural motif—a trifluoromethyl-substituted phenyl ring linked to a secondary propyl alcohol moiety—exhibits distinct chemical properties that make it a valuable intermediate in the development of novel therapeutic agents.

The molecular structure of 1-(2,4,6-trifluorophenyl)propan-2-ol consists of a benzene ring substituted with three fluorine atoms at the 2, 4, and 6 positions, which imparts enhanced lipophilicity and metabolic stability compared to its non-fluorinated counterparts. The presence of the secondary alcohol group at the 2-position of the propyl chain provides a versatile functional handle for further chemical modifications, enabling the synthesis of a wide range of derivatives with tailored biological activities.

In recent years, fluorinated aromatic compounds have emerged as pivotal scaffolds in medicinal chemistry due to their ability to modulate pharmacokinetic and pharmacodynamic properties of drug candidates. The fluorine atoms in 1-(2,4,6-trifluorophenyl)propan-2-ol contribute to increased binding affinity and reduced susceptibility to metabolic degradation, making it an attractive building block for the design of potent and selective inhibitors. For instance, studies have demonstrated that trifluoromethyl groups can enhance the bioavailability and duration of action of small-molecule drugs by improving their interactions with biological targets.

One of the most compelling applications of 1-(2,4,6-trifluorophenyl)propan-2-ol lies in its utility as a precursor for the synthesis of fluorinated analogs of known pharmacologically active compounds. Researchers have leveraged its structural features to develop novel molecules with improved efficacy and reduced side effects. Notably, derivatives of this compound have been investigated for their potential in treating inflammatory diseases, infectious disorders, and even certain types of cancer. The fluorine atoms' ability to engage in hydrophobic interactions with amino acid residues in protein targets has been particularly exploited in designing kinase inhibitors and other enzyme-based therapeutics.

The synthesis of 1-(2,4,6-trifluorophenyl)propan-2-ol typically involves multi-step organic transformations starting from commercially available halogenated aromatic precursors. Advanced synthetic methodologies, such as palladium-catalyzed cross-coupling reactions and nucleophilic substitution protocols, are commonly employed to construct the trifluoromethylphenyl moiety with high regioselectivity. The introduction of the secondary alcohol functionality is often achieved through reduction reactions or direct hydroxylation techniques under controlled conditions.

Recent advancements in computational chemistry have further facilitated the rational design of derivatives based on 1-(2,4,6-trifluorophenyl)propan-2-ol. Molecular modeling studies have revealed insights into how structural modifications influence binding affinity and metabolic stability. These insights are being translated into practical applications where virtual screening is used to identify promising candidates for experimental validation. Such interdisciplinary approaches are accelerating the discovery pipeline for new drugs derived from this versatile scaffold.

The pharmaceutical industry continues to invest heavily in fluorinated compounds due to their proven track record in improving drug properties. 1-(2,4,6-trifluorophenyl)propan-2-ol exemplifies this trend by serving as a cornerstone for numerous drug development programs. Its unique combination of lipophilicity and functional diversity makes it an indispensable tool for medicinal chemists seeking to create next-generation therapeutics. As research progresses, it is expected that new applications for this compound will continue to emerge, further solidifying its role as a key intermediate in modern drug discovery.

Moreover, the environmental and regulatory considerations surrounding fluorinated chemicals are increasingly being addressed through sustainable synthetic strategies. Efforts are underway to minimize waste generation and reduce reliance on hazardous reagents during the preparation of compounds like 1-(2,4,6-trifluorophenyl)propan-2-ol. Green chemistry principles are being integrated into synthetic protocols to ensure that future developments align with global sustainability goals without compromising on efficacy or safety.